2-{[5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N,N-bis(propan-2-yl)acetamide
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Description
Scientific Research Applications
Heterocyclic Compound Synthesis
A significant application area for derivatives similar to the queried compound is in the synthesis of novel heterocyclic compounds. These substances play crucial roles in the development of pharmaceuticals due to their biological activities. For instance, heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal potential against pests like the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017). Similarly, novel pyrazolo[1, 5-C]Pyrimidine C-Nucleosides have been created, displaying unique conformational properties (Prhavc et al., 1999).
Coordination Complexes and Antioxidant Activity
Compounds related to N,N-diisopropyl-2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide have been studied for their ability to form novel coordination complexes with metals. These complexes exhibit significant antioxidant activities, underscoring their potential for therapeutic applications. A study demonstrated the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes, revealing their impressive antioxidant capabilities (Chkirate et al., 2019).
Antimicrobial and Antifungal Activities
Another critical area of application for these compounds is in antimicrobial and antifungal activities. Research has shown that novel thiazole derivatives, incorporating pyrazole moieties, exhibit significant antimicrobial and antifungal properties. This suggests their potential utility in developing new antimicrobial agents. For example, synthesized thiazole derivatives have been screened against a range of bacteria and fungi, demonstrating promising activity profiles (Saravanan et al., 2010).
Properties
IUPAC Name |
2-[[5-(3-methoxy-1-methylpyrazol-4-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N,N-di(propan-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N6O2S/c1-10(2)22(11(3)4)13(23)9-25-16-18-17-14(21(16)6)12-8-20(5)19-15(12)24-7/h8,10-11H,9H2,1-7H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAAQXDNIALJFFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C(C)C)C(=O)CSC1=NN=C(N1C)C2=CN(N=C2OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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